Cas no 923001-77-8 (2-Butenoic acid, 3-[(2-aminoethyl)amino]-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-[(2-aminoethyl)amino]-, ethyl ester
• CAS No: 923001-77-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 739150
• PubChem ID: 71446111
• Update Time: 2025-04-19

2-Butenoic acid, 3-[(2-aminoethyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[(2-aminoethyl)amino]-, ethyl ester
• ethyl 3-(2-aminoethylamino)but-2-enoate
• ETHYL 3-[(2-AMINOETHYL)AMINO]BUT-2-ENOATE
• 923001-77-8
• DTXSID50854611

• Inchi： 1S/C8H16N2O2/c1-3-12-8(11)6-7(2)10-5-4-9/h6,10H,3-5,9H2,1-2H3
• InChI Key： PNXOBCTWOZVAJV-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C)NCCN)=O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų